Cas no 7495-69-4 (Phenol,2,6-dichloro-4-ethyl-)

• Product Name: Phenol,2,6-dichloro-4-ethyl-
• CAS No: 7495-69-4
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• CID: 574341
• PubChem ID: 348454
• Update Time: 2025-04-19

Phenol,2,6-dichloro-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-dichloro-4-ethyl-
• 2,6-dichloro-4-ethylphenol
• 2,6-Dichlor-4-aethylphenol
• 2,6-Dichlor-4-ethylphenol
• AC1L89LF
• KB-226112
• NSC407751
• SureCN5922502
• DTXSID40324818
• 7495-69-4
• SCHEMBL5922502
• Q51617487
• AKOS027348356
• NSC-407751

• Inchi： 1S/C8H8Cl2O/c1-2-5-3-6(9)8(11)7(10)4-5/h3-4,11H,2H2,1H3
• InChI Key： YOZUFBIHVJFQBS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)CC)Cl)O

Computed Properties

• Exact Mass: 189.99534
• Monoisotopic Mass: 189.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 236.2°C at 760 mmHg
• Flash Point: 106.1°C
• Refractive Index: 1.57
• PSA: 20.23
• LogP: 3.26140